Cas no 2567494-30-6 (rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis)
2567494-30-6 structure
Product Name:rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis
CAS No:2567494-30-6
MF:C14H23NO4
MW:269.33672451973
CID:5657863
PubChem ID:165899461
Update Time:2023-11-27
rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis Chemical and Physical Properties
Names and Identifiers
-
- Z4760566020
- rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid
- 2567494-30-6
- EN300-27687554
- rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis
-
- Inchi: 1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-6-9-4-5-10(12(16)17)8-11(9)15/h9-11H,4-8H2,1-3H3,(H,16,17)/t9-,10?,11-/m0/s1
- InChI Key: IMBUDFWNIQKTNO-JRUYECLLSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H]2CCC(C(=O)O)C[C@H]12)=O
Computed Properties
- Exact Mass: 269.16270821g/mol
- Monoisotopic Mass: 269.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.8Ų
rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27687554-0.05g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 0.05g |
$188.0 | 2023-11-13 | |
| Enamine | EN300-27687554-0.1g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 0.1g |
$282.0 | 2023-11-13 | |
| Enamine | EN300-27687554-0.25g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 0.25g |
$403.0 | 2023-11-13 | |
| Enamine | EN300-27687554-0.5g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 0.5g |
$636.0 | 2023-11-13 | |
| Enamine | EN300-27687554-1.0g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 1g |
$813.0 | 2023-05-25 | |
| Enamine | EN300-27687554-2.5g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 2.5g |
$1594.0 | 2023-11-13 | |
| Enamine | EN300-27687554-5.0g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 5g |
$2360.0 | 2023-05-25 | |
| Enamine | EN300-27687554-10.0g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 10g |
$3500.0 | 2023-05-25 | |
| Enamine | EN300-27687554-1g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 1g |
$813.0 | 2023-11-13 | |
| Enamine | EN300-27687554-5g |
rac-(3aR,7aR)-1-[(tert-butoxy)carbonyl]-octahydro-1H-indole-6-carboxylic acid, cis |
2567494-30-6 | 95% | 5g |
$2360.0 | 2023-11-13 |
rac-(3aR,7aR)-1-(tert-butoxy)carbonyl-octahydro-1H-indole-6-carboxylic acid, cis Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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